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Compound of Interest

Compound Name: 4'-Chloroacetanilide

Cat. No.: B195516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4'-
Chloroacetanilide, a key intermediate in various synthetic processes. The document outlines

its physical properties and provides detailed experimental protocols for their determination,

ensuring accuracy and reproducibility in a laboratory setting.

Core Physicochemical Data
4'-Chloroacetanilide is a white to grey-beige crystalline solid. Its fundamental physical

properties, the melting and boiling points, are crucial for its identification, purity assessment,

and manipulation in synthetic protocols. The following table summarizes the reported values for

these properties.

Physical Property Reported Value

Melting Point 176-178 °C

177-181 °C

148-150 °C

Boiling Point 333 °C

335.0 ± 25.0 °C at 760 mmHg
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Note: Variations in the reported melting point range may be attributed to the purity of the

sample and the specific methodology or apparatus used for determination.

Experimental Protocols
Accurate determination of melting and boiling points is fundamental to chemical analysis. The

following sections detail the standard methodologies for these measurements.

Melting Point Determination: Capillary Method
The capillary method is the most common technique for determining the melting point of a solid

organic compound.[1] This can be performed using a melting point apparatus (e.g., Mel-Temp

or DigiMelt) or a Thiele tube.

Materials:

Dry, powdered 4'-Chloroacetanilide

Capillary tubes (sealed at one end)

Melting point apparatus or Thiele tube with high-boiling mineral oil

Thermometer

Mortar and pestle (if sample is not a fine powder)

Procedure using a Melting Point Apparatus:

Sample Preparation: Ensure the 4'-Chloroacetanilide sample is completely dry and finely

powdered.[2] If necessary, grind the crystals using a mortar and pestle.

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample. A small amount of solid will be forced into the tube. Tap the sealed end of the tube

on a hard surface to pack the solid down.[2][3] The packed sample height should be 2-3 mm.

[2][4]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.
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Heating:

If the approximate melting point is known, heat the apparatus rapidly to a temperature

about 15-20°C below the expected melting point.[2]

Then, adjust the heating rate to a slow increase of 1-2°C per minute to ensure thermal

equilibrium between the sample, heating block, and thermometer.[4]

Observation and Recording:

Observe the sample through the magnifying eyepiece.

Record the temperature at which the first drop of liquid appears (the onset of melting).[4]

Continue heating slowly and record the temperature at which the last solid crystal melts

completely.[4]

The recorded range between these two temperatures is the melting point range. Pure

compounds typically have a sharp melting point range of 0.5-1.0°C.

Boiling Point Determination: Micro Method (Thiele Tube)
For determining the boiling point of small quantities of a substance, the micro boiling point

method using a Thiele tube is effective.

Materials:

4'-Chloroacetanilide

Small test tube (e.g., 6 x 50 mm)

Capillary tube (sealed at one end)

Thiele tube filled with mineral oil

Thermometer

Rubber band or tubing slice
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Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: Place a few drops of molten 4'-Chloroacetanilide (or a solution in a

high-boiling solvent if appropriate, though for a solid, melting is required first) into the small

test tube to a depth of about 1.5-2.0 cm.[5]

Capillary Inversion: Place the capillary tube into the test tube with the open end down.[5]

Assembly: Attach the test tube to the thermometer using a small rubber band, ensuring the

bottom of the test tube is level with the thermometer bulb.[5]

Heating: Immerse the assembly in the Thiele tube containing mineral oil. The oil level should

be above the sidearm to ensure proper convection. Gently heat the sidearm of the Thiele

tube with a small flame.[5][6]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. Continue heating until a rapid and continuous stream of

bubbles emerges from the capillary tube.[5]

Cooling and Recording: Remove the heat source and allow the apparatus to cool. The

stream of bubbles will slow down and eventually stop. The boiling point is the temperature at

which the liquid is drawn into the capillary tube.[5][6]

Experimental Workflow Visualization
The following diagram illustrates the generalized workflow for determining the melting point of a

solid compound using a modern melting point apparatus.
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Workflow for Melting Point Determination

Sample Preparation

Measurement

Data Recording

Ensure sample is dry

Grind sample to a fine powder

Load capillary tube to 2-3 mm height

Pack sample tightly

Place capillary in apparatus

Set start temperature below expected MP

Heat rapidly to start temperature

Heat slowly (1-2°C/min)

Observe for melting

Record T1 at first liquid drop

Record T2 at complete melting

Report melting point as T1-T2 range

Click to download full resolution via product page

Caption: A flowchart of the experimental procedure for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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